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Introduction: The Imperative for Impurity Profiling

In the landscape of pharmaceutical development and manufacturing, the chemical purity of an
Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of
safety and efficacy. Lafutidine, a second-generation histamine Hz receptor antagonist, is valued
for its multimodal mechanism in treating gastrointestinal disorders.[1][2] However, like any
synthetic process, the manufacturing of Lafutidine is susceptible to the formation of process-
related impurities. One of the most significant of these is Dihydro Lafutidine, an impurity
formed by the reduction of a double bond within the butenyl linker of the Lafutidine molecule.[3]

The presence of such impurities, even in minute quantities, can have unforeseen
pharmacological or toxicological effects. Regulatory bodies, therefore, mandate rigorous
characterization and control of any impurity exceeding a specified threshold. This guide
provides an in-depth technical overview of the core spectroscopic techniqgues—Mass
Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) Spectroscopy—as
applied to the structural elucidation and characterization of Dihydro Lafutidine. The
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methodologies and interpretations presented herein are designed to equip researchers,
analytical scientists, and drug development professionals with the necessary framework for
identifying and quantifying this critical impurity.

Chemical Identity and Physicochemical Profile

Dihydro Lafutidine is structurally analogous to Lafutidine, with the key distinction being the
saturation of the carbon-carbon double bond in the but-2-enyl linker. This seemingly minor
modification has significant implications for its spectroscopic signature.

Table 1: Physicochemical Properties of Dihydro Lafutidine

Property Value Source/Method

2-(furan-2-ylmethylsulfinyl)-N-

(4-((4-(piperidin-1- Inferred from Lafutidine
IUPAC Name o
yimethyl)pyridin-2- Structure
yl)oxy)butyl)acetamide
CAS Number 118288-14-5 Veeprho[1]
Molecular Formula C22H31N304S Calculated
Molecular Weight 433.57 g/mol Calculated

Lafutidine (CAS: 118288-08-7,
Parent Compound PubChem[5]
MW: 431.55 g/mol )[4]

Mass Spectrometry (MS): Unveiling the Molecular
Mass

Mass spectrometry is the definitive technique for determining the molecular weight of an
analyte and gathering structural information through fragmentation analysis. For a molecule like
Dihydro Lafutidine, Electrospray lonization (ESI) is the preferred method due to its soft
lonization nature, which typically preserves the molecular ion.

Causality in Experimental Design
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The choice of ESI in positive ion mode ([ESI+]) is deliberate. The Dihydro Lafutidine structure
contains several basic nitrogen atoms (in the pyridine and piperidine rings and the amide
linkage) which are readily protonated, leading to a strong signal for the protonated molecule
[M+H]*. This provides an unambiguous determination of the molecular mass. High-resolution
mass spectrometry (HRMS), using instruments like a Quadrupole Time-of-Flight (Q-TOF), is
crucial for confirming the elemental composition via accurate mass measurement.

Experimental Protocol: LC-MS Analysis

o Sample Preparation: Dissolve a reference standard of Dihydro Lafutidine (or a Lafutidine
sample containing the impurity) in a suitable solvent (e.g., methanol or acetonitrile) to a
concentration of approximately 1 pg/mL.

e Chromatographic Separation (HPLC/UPLC):

o Column: C18 reversed-phase column (e.g., Acquity BEH-shield RP18, 100 mm x 3.0 mm,
1.7 um).[6]

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in
acetonitrile (B). The gradient is optimized to resolve Dihydro Lafutidine from Lafutidine
and other impurities.

o Flow Rate: 0.4 mL/min.
o Injection Volume: 5 pL.
e Mass Spectrometry (ESI-Q-TOF):

o lonization Mode: ESI Positive (+).

[¢]

Scan Range: m/z 50 - 600.

[e]

Capillary Voltage: 3.5 kV.

[e]

Source Temperature: 120 °C.

o

Desolvation Temperature: 350 °C.
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o Data Acquisition: Full scan mode to detect the molecular ion and tandem MS (MS/MS) on
the precursor ion to elicit fragmentation.[7]

Data Interpretation

o Expected Molecular lon: The primary ion observed will be the protonated molecule, [M+H]*.

» Fragmentation: While a full fragmentation study would be required for definitive structural
confirmation, key fragments can be predicted by analogy to Lafutidine.[7] Cleavage of the
ether linkage and fragmentation of the piperidinomethyl pyridine moiety are expected.

Table 2: Predicted Mass Spectrometry Data for Dihydro Lafutidine

Parameter Expected Value Interpretation
Molecular Formula C22H31N304S
Exact Mass 433.2035 Monoisotopic Mass

Protonated molecular ion,
[M+H]* (High-Res) 434.2108 confirms elemental
composition.

Sodium adduct, common in

[M+Na]* (High-Res) 456.1927 Es|

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Blueprint of the Molecule

NMR spectroscopy provides the most detailed information about the chemical structure,
connectivity, and stereochemistry of a molecule. Both *H and 3C NMR are indispensable for
confirming the saturation of the butyl chain that differentiates Dihydro Lafutidine from its

parent compound.

Causality in Experimental Design

The key to successful NMR analysis is selecting an appropriate deuterated solvent in which the
analyte is soluble and whose signals do not overlap with analyte signals. DMSO-de is an
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excellent choice as it dissolves a wide range of organic molecules and its residual proton signal
(~2.50 ppm) and carbon signals (~39.52 ppm) are well-documented. A high-field instrument
(e.g., 500 MHz or higher) is recommended to achieve optimal signal dispersion, which is critical
for resolving the complex spin systems in the molecule.

Experimental Protocol: NMR Analysis

o Sample Preparation: Dissolve ~5-10 mg of the purified Dihydro Lafutidine sample in ~0.6
mL of Deuterated Dimethyl Sulfoxide (DMSO-ds).

e Instrument: 500 MHz (or higher) NMR Spectrometer.
e 1H NMR Acquisition:
o Pulse Program: Standard single pulse (zg30).
o Number of Scans: 16 (adjust for concentration).
o Spectral Width: -2 to 12 ppm.
o Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual DMSO signal at 2.50 ppm.

e 13C NMR Acquisition:

[e]

Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

o

Number of Scans: 1024 or more (due to low natural abundance of 13C).

[¢]

Spectral Width: 0 to 200 ppm.

o

Reference: DMSO-ds central peak at 39.52 ppm.

Data Interpretation: The Spectroscopic Distinction

The most telling difference between the *H NMR spectra of Lafutidine and Dihydro Lafutidine
lies in the 1.5 - 6.0 ppm region.

 Lafutidine (Parent): Exhibits characteristic signals for vinylic protons (-CH=CH-) around 5.7-
5.9 ppm. The adjacent methylene groups also show distinct chemical shifts and coupling
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patterns due to the double bond's influence.

o Dihydro Lafutidine (Impurity): The vinylic signals are absent. They are replaced by two new
multiplets in the aliphatic region (likely 1.6-1.9 ppm), corresponding to the newly formed -
CH2-CH2- groups. The chemical shifts and multiplicities of the adjacent methylene protons
(O-CHz2 and N-CHz2) will also shift upfield and simplify compared to Lafutidine.

Table 3: Predicted *H NMR Data (500 MHz, DMSO-de) for Dihydro Lafutidine
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Chemical Shift . . .
Multiplicity Integration Assignment Notes
(3, ppm)
~8.2 d 1H Pyridine-H6
~7.5 d 1H Furan-H5
~7.2 d 1H Pyridine-H3
~6.8 d 1H Pyridine-H5
~6.4 dd 1H Furan-H4
~6.3 d 1H Furan-H3
Shifted upfield
~4.1 t 2H O-CH2-CH: o
vs. Lafutidine
~3.9 S 2H S(O)-CHz-Furan
~3.5 S 2H Pyridine-CHz2-N
Shifted upfield
~3.2 t 2H NH-CH2-CH:z o
vs. Lafutidine
Piperidine (o-
~2.4 brs 4H
CH2)
Key
~1.7-1.9 m 2H O-CH2-CH: differentiating
signal
Key
~1.6-1.8 m 2H NH-CHz2-CH:2 differentiating
signal
Piperidine (3,y-
~1.4 m 6H P By

CH2)

Table 4: Predicted 13C NMR Data (125 MHz, DMSO-ds) for Dihydro Lafutidine
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Chemical Shift (6, ppm) Assignment Notes

~168.0 C=0 (Amide)

~163.5 Pyridine C2 (C-0)

~150.0 Pyridine C6

~148.2 Pyridine C4 (C-CH:zN)

~144.1 Furan C5

~142.5 Furan C2

~115.3 Pyridine C3

~110.8 Furan C4

~108.7 Furan C3

~108.5 Pyridine C5

~68.1 O-CH:2

~55.9 Pyridine-CH2-N

~53.2 S(0)-CH2-Furan

~52.5 Piperidine (a-C)

~38.6 NH-CH:z

~28.5 O-CHz2-CH2 Key differentiating signal
~26.9 NH-CH2-CH:2 Key differentiating signal
~25.6 Piperidine (B-C)

~23.8 Piperidine (y-C)

Infrared (IR) Spectroscopy: Functional Group
Fingerprinting

IR spectroscopy is a rapid and reliable method for identifying the functional groups presentin a
molecule. The comparison of IR spectra between Lafutidine and its dihydro derivative provides
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confirmatory evidence of the structural change.

Causality in Experimental Design

The Attenuated Total Reflectance (ATR) technique is often preferred over traditional KBr pellets
for solid samples. ATR requires minimal sample preparation, is non-destructive, and provides
high-quality, reproducible spectra, making it ideal for routine quality control analysis.

Experimental Protocol: FT-IR Analysis

o Sample Preparation: Place a small amount of the solid Dihydro Lafutidine powder directly
onto the ATR crystal.

e Instrument: Fourier Transform Infrared (FT-IR) Spectrometer with a diamond ATR accessory.
e Acquisition:

o Scan Range: 4000 - 400 cm™2.

o Resolution: 4 cm~2.

o Number of Scans: 32.

o Data Processing: Perform a background scan (air) before the sample scan. The resulting
spectrum is typically presented in terms of transmittance (%).

Data Interpretation

The IR spectrum of Dihydro Lafutidine will be very similar to that of Lafutidine, with one critical
exception: the absence of the C=C stretching vibration.

Table 5: Key Infrared Absorption Bands for Dihydro Lafutidine
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Wavenumber . . .
Intensity Assignment Interpretation
(cm™)
~3300 Medium, Sharp N-H Stretch Amide N-H group
_ Aliphatic (CHz, CHs)
3100 - 2800 Medium-Strong C-H Stretch )
and Aromatic (C-H)
~1650 Strong C=0 Stretch Amide | band
Aromatic ring
~1570 Medium C=N, C=C Stretch vibrations (Pyridine,
Furan)
~1540 Medium N-H Bend Amide Il band
~1250 Strong C-O Stretch Aryl-alkyl ether
~1030 Strong S=0 Stretch Sulfoxide group

Not Present

C=C Stretch (alkene)

The peak around
1660-1640 cm~1tin
Lafutidine is absent,

confirming saturation.

Integrated Spectroscopic Workflow

For unambiguous identification and purity assessment, these techniques are not used in

isolation. A logical, integrated workflow ensures comprehensive characterization.
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Caption: Integrated workflow for the identification and characterization of Dihydro Lafutidine.
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Conclusion

The structural characterization of Dihydro Lafutidine relies on a synergistic application of
modern spectroscopic techniques. Mass spectrometry provides the initial, crucial confirmation
of molecular weight, demonstrating a 2 Da increase compared to the parent Lafutidine. Infrared
spectroscopy offers corroborating evidence by confirming the absence of the alkene C=C bond.
Ultimately, NMR spectroscopy serves as the definitive tool, providing an unambiguous
structural blueprint through the disappearance of vinylic proton signals and the appearance of
new, characteristic aliphatic signals. The detailed protocols and interpretive guides presented
here form a robust framework for the accurate identification, routine monitoring, and control of
this critical process impurity, ensuring the quality and safety of Lafutidine API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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